Cas no 1187732-70-2 (2-Ethoxy-4-nitropyridine)

2-Ethoxy-4-nitropyridine structure
2-Ethoxy-4-nitropyridine structure
Product Name:2-Ethoxy-4-nitropyridine
CAS No:1187732-70-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD13181671
CID:1038858
PubChem ID:53485319
Update Time:2025-04-20

2-Ethoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-4-nitropyridine
    • AK-83740
    • ANW-70542
    • CTK8C3788
    • KB-230355
    • MolPort-020-172-500
    • 3095AA
    • TRA0163979
    • FCH1171742
    • SY013191
    • AX8241086
    • ST24022214
    • SB52737
    • CS-0314308
    • DTXSID40704510
    • AC1593
    • AKOS016002792
    • 1187732-70-2
    • AS-58166
    • AMY31432
    • DB-061381
    • A892926
    • MFCD13181671
    • AC-23491
    • MDL: MFCD13181671
    • Inchi: 1S/C7H8N2O3/c1-2-12-7-5-6(9(10)11)3-4-8-7/h3-5H,2H2,1H3
    • InChI Key: KMLVTBQETPUDFG-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 168.05300
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9

Experimental Properties

  • Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 274.4±20.0 ºC (760 Torr),
  • Flash Point: 119.8±21.8 ºC,
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • PSA: 67.94000
  • LogP: 1.91170

2-Ethoxy-4-nitropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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